Cas no 143009-09-0 (Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich)

143009-09-0 structure
Product name:Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich
Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich Chemical and Physical Properties
Names and Identifiers
-
- Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich
- bis(11-methyldodecyl) dodecanedioate
- DTXSID2074112
- 84731-63-5
- EINECS 283-822-4
- NS00020545
- Dodecanedioic acid, diisotridecyl ester
- SCHEMBL19536
- 143009-09-0
- Diisotridecyl dodecanedioate
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- Inchi: InChI=1S/C38H74O4/c1-35(2)29-23-17-11-7-9-15-21-27-33-41-37(39)31-25-19-13-5-6-14-20-26-32-38(40)42-34-28-22-16-10-8-12-18-24-30-36(3)4/h35-36H,5-34H2,1-4H3
- InChI Key: XLXMYOUBZINZAX-UHFFFAOYSA-N
- SMILES: CC(CCCCCCCCCCOC(CCCCCCCCCCC(OCCCCCCCCCCC(C)C)=O)=O)C
Computed Properties
- Exact Mass: 594.558711
- Monoisotopic Mass: 594.558711
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 35
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 15.5
Experimental Properties
- Density: 0.896
- Boiling Point: 548°Cat760mmHg
- Flash Point: 244.9°C
- Refractive Index: 1.459
Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich Related Literature
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Anton Ivanov,Sebastian Boldt,Zaib un Nisa,Syed Jawad Ali Shah,Alexander Villinger,Gyula Schneider,János Wölfling,Jamshed Iqbal RSC Adv., 2016,6, 11118-11127
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
143009-09-0 (Dodecanedioic acid,di-C11-14-isoalkyl esters, C13-rich) Related Products
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